Cas no 30363-02-1 (1,3,5-Triazine,2,4-bis(4-nitrophenyl)-6-phenyl-)

• Product name: 1,3,5-Triazine,2,4-bis(4-nitrophenyl)-6-phenyl-
• CAS No: 30363-02-1
• MF: C₂₁H₁₃N₅O₄
• MW: 399.359023809433
• CID: 315085

1,3,5-Triazine,2,4-bis(4-nitrophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-bis(4-nitrophenyl)-6-phenyl-
• 2,4-BIS(P-NITROPHENYL)-6-PHENYL-S-TRIAZINE
• 1,3,5-Triazine, 2,4-bis(4-nitrophenyl)-6-phenyl-

• Inchi： 1S/C21H13N5O4/c27-25(28)17-10-6-15(7-11-17)20-22-19(14-4-2-1-3-5-14)23-21(24-20)16-8-12-18(13-9-16)26(29)30/h1-13H
• InChI Key： KAMCSPGAFDIPRD-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N=C(C2=CC=C([N+]([O-])=O)C=C2)N=C1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 399.09689
• Monoisotopic Mass: 399.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.383
• Melting Point: 310-314 °C(Solv: N,N-dimethylformamide (68-12-2))
• Boiling Point: 675.6°Cat760mmHg
• Flash Point: 362.4°C
• Refractive Index: 1.666
• PSA: 124.95
• pka: -0.75±0.10(Predicted)